Irinotecan Carboxylate Sodium Salt
Irinotecan Carboxylate Sodium Salt
Brand Name:
Vulcanchem
CAS No.:
1329502-92-2
VCID:
VC0027354
InChI:
InChI=1S/C33H40N4O7.Na/c1-3-22-23-16-21(44-32(42)36-14-10-20(11-15-36)35-12-6-5-7-13-35)8-9-27(23)34-29-24(22)18-37-28(29)17-26(25(19-38)30(37)39)33(43,4-2)31(40)41;/h8-9,16-17,20,38,43H,3-7,10-15,18-19H2,1-2H3,(H,40,41);/q;+1/p-1/t33-;/m0./s1
SMILES:
CCC1=C2CN3C(=CC(=C(C3=O)CO)C(CC)(C(=O)[O-])O)C2=NC4=C1C=C(C=C4)OC(=O)N5CCC(CC5)N6CCCCC6.[Na+]
Molecular Formula:
C33H39N4NaO7
Molecular Weight:
626.686
Irinotecan Carboxylate Sodium Salt
CAS No.: 1329502-92-2
Cat. No.: VC0027354
Molecular Formula: C33H39N4NaO7
Molecular Weight: 626.686
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1329502-92-2 |
|---|---|
| Molecular Formula | C33H39N4NaO7 |
| Molecular Weight | 626.686 |
| IUPAC Name | sodium;(2S)-2-[12-ethyl-8-(hydroxymethyl)-9-oxo-2-(4-piperidin-1-ylpiperidine-1-carbonyl)oxy-11H-indolizino[1,2-b]quinolin-7-yl]-2-hydroxybutanoate |
| Standard InChI | InChI=1S/C33H40N4O7.Na/c1-3-22-23-16-21(44-32(42)36-14-10-20(11-15-36)35-12-6-5-7-13-35)8-9-27(23)34-29-24(22)18-37-28(29)17-26(25(19-38)30(37)39)33(43,4-2)31(40)41;/h8-9,16-17,20,38,43H,3-7,10-15,18-19H2,1-2H3,(H,40,41);/q;+1/p-1/t33-;/m0./s1 |
| Standard InChI Key | DKZQEGIYKWOXLC-WAQYZQTGSA-M |
| SMILES | CCC1=C2CN3C(=CC(=C(C3=O)CO)C(CC)(C(=O)[O-])O)C2=NC4=C1C=C(C=C4)OC(=O)N5CCC(CC5)N6CCCCC6.[Na+] |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator